Cas no 627833-60-7 (N-benzyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine)

• Product Name: N-benzyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• CAS No: 627833-60-7
• MF: C₂₁H₁₈N₂O₃S₂
• MW: 410.509222507477
• CID: 5554207
• Update Time: 2025-05-20

N-benzyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(4-methylphenyl)sulfonyl-2-thiophen-2-yl-1,3-oxazol-5-amine
• N-benzyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine

• Inchi： 1S/C21H18N2O3S2/c1-15-9-11-17(12-10-15)28(24,25)21-20(22-14-16-6-3-2-4-7-16)26-19(23-21)18-8-5-13-27-18/h2-13,22H,14H2,1H3
• InChI Key： ZWUKRLCMHAOLSI-UHFFFAOYSA-N
• SMILES： O1C(NCC2=CC=CC=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-benzyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine

N-Benzyloxazolidinone Derivatives: A Comprehensive Overview of CAS No. 627833-60-7

The compound identified by CAS No. 627833-60-7, commonly referred to as N-benzyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This molecule belongs to the class of oxazolidinones, which are well-known for their versatile properties and wide-ranging utility in drug design and development.

N-benzyl oxazolidinones have been extensively studied due to their unique structural features and potential biological activities. The presence of a benzyl group at the nitrogen atom introduces steric hindrance, which can influence the compound's reactivity and selectivity in various chemical reactions. Additionally, the 4-methylbenzenesulfonyl group attached to the oxazolidinone ring enhances the molecule's stability and solubility, making it suitable for use in aqueous environments.

The thiophene moiety incorporated into the structure of this compound contributes significantly to its electronic properties. Thiophene is a heterocyclic aromatic compound known for its conjugated π-system, which can facilitate electron transfer processes. This feature makes N-benzyl oxazolidinones particularly valuable in applications involving redox reactions, such as in electrochemical sensors or organic electronics.

Recent advancements in synthetic methodologies have enabled the precise construction of complex molecules like CAS No. 627833-60-7. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis to optimize the production process. These methods not only improve yield but also enhance the purity of the final product, which is critical for its application in sensitive biological assays.

In terms of biological activity, N-benzyl oxazolidinones have shown promising results in preliminary studies. For instance, they have demonstrated potential as inhibitors of certain enzymes involved in metabolic pathways. This suggests that they could serve as leads for developing novel therapeutic agents targeting conditions such as inflammation or neurodegenerative diseases.

Moreover, the incorporation of a sulfonyl group into the molecule imparts additional functionality. Sulfonyl groups are known to enhance bioavailability and reduce toxicity, making them desirable in drug design. The 4-methylbenzenesulfonyl group in this compound further stabilizes the molecule by delocalizing electron density through resonance effects.

From a materials science perspective, N-benzyl oxazolidinones exhibit interesting optical and electronic properties that make them candidates for use in advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Their ability to form stable charge transfer complexes with other organic molecules has been leveraged in designing novel optoelectronic devices.

Recent studies have also explored the use of this compound in click chemistry applications. The oxazolidinone ring serves as a reactive platform for various coupling reactions, enabling the construction of larger molecular frameworks with precision. This has opened up new avenues for its application in combinatorial chemistry and high-throughput screening.

In conclusion, CAS No. 627833-60-7 represents a cutting-edge example of how modern synthetic chemistry can yield compounds with multifaceted properties. Its unique structure endows it with versatility across multiple disciplines, from pharmaceuticals to materials science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.